(1H-benzo[d]imidazol-5-yl)(3-phenylazepan-1-yl)methanone

• IUPAC Name: 3H-benzimidazol-5-yl-(3-phenylazepan-1-yl)methanone
• InChI: InChI=1S/C20H21N3O/c24-20(16-9-10-18-19(12-16)22-14-21-18)23-11-5-4-8-17(13-23)15-6-2-1-3-7-15/h1-3,6-7,9-10,12,14,17H,4-5,8,11,13H2,(H,21,22)
• InChI Key: PWZLETSGKJHVGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=CC=C2)C(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

(1H-benzo[d]imidazol-5-yl)(3-phenylazepan-1-yl)methanone, commonly known as BI-1, is a small molecule compound that has been studied for its potential use in various scientific applications.

Mechanism of Action

BI-1 exerts its neuroprotective effects by modulating the endoplasmic reticulum (ER) stress response. ER stress is a cellular response to various stressors, such as oxidative stress and protein misfolding. BI-1 regulates the ER stress response by interacting with the inositol 1,4,5-trisphosphate receptor (IP3R) and the B-cell lymphoma 2 (Bcl-2) family of proteins. This interaction leads to the inhibition of ER stress-induced apoptosis.
Biochemical and Physiological Effects:
Studies have shown that BI-1 can protect cells against various stressors, such as oxidative stress, ER stress, and ischemia/reperfusion injury. BI-1 has also been shown to improve mitochondrial function and reduce inflammation. In addition, BI-1 has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of BI-1 is its ability to protect cells against various stressors, which makes it a promising candidate for the treatment of neurodegenerative diseases and cancer. However, one limitation of BI-1 is its poor solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for BI-1 research. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases and cancer. Another direction is to develop more efficient synthesis methods to improve its solubility and bioavailability. Additionally, more studies are needed to investigate the long-term effects of BI-1 on human health.

Synthesis Methods

The synthesis of BI-1 involves the condensation of 2-aminobenzimidazole and 3-phenylazepan-1-one in the presence of a base. The resulting compound is then purified through column chromatography to obtain pure BI-1.

Scientific Research Applications

BI-1 has been studied for its potential use in various scientific applications, particularly in the field of neuroprotection. Studies have shown that BI-1 can protect cells against apoptosis and oxidative stress, which can lead to neurodegenerative diseases such as Alzheimer's and Parkinson's. BI-1 has also been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells.